Cas no 2228611-32-1 (1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol)

• Product Name: 1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol
• CAS No: 2228611-32-1
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 6282520
• PubChem ID: 165700111
• Update Time: 2025-06-11

1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol
• 1-{1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropyl}ethan-1-ol
• EN300-1767489
• 2228611-32-1

• Inchi： 1S/C14H16N2O/c1-11(17)14(7-8-14)12-5-2-3-6-13(12)16-10-4-9-15-16/h2-6,9-11,17H,7-8H2,1H3
• InChI Key： KVAKCISEDGGKET-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2=CC=CC=C2N2C=CC=N2)CC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on 1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol

Recent Advances in the Study of 1-{1-2-(1H-Pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol (CAS: 2228611-32-1)

The compound 1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol (CAS: 2228611-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have focused on the synthesis and optimization of 1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Preliminary data suggest that it exhibits potent inhibitory effects on specific enzymes and receptors implicated in various diseases, including cancer and inflammatory disorders. For instance, one study demonstrated its ability to modulate the activity of protein kinases, which are critical targets in oncology research. These findings highlight the compound's potential as a lead molecule for drug development.

Further investigations into the mechanism of action of 1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol have provided insights into its interaction with biological targets. Molecular docking studies and X-ray crystallography have been utilized to elucidate the binding modes and structural determinants of its activity. Such detailed analyses are crucial for the rational design of derivatives with enhanced efficacy and selectivity.

Despite these advancements, challenges remain in the development of this compound as a therapeutic agent. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the findings into clinical applications.

In conclusion, 1-{1-2-(1H-pyrazol-1-yl)phenylcyclopropyl}ethan-1-ol represents a promising candidate in the field of medicinal chemistry. Its unique structure and biological activities warrant further exploration, and ongoing research is expected to uncover additional therapeutic potentials. This brief underscores the importance of continued investment in the study of this compound and its derivatives to advance drug discovery and development.